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Compound of Interest

Compound Name: Basic Brown 4

CAS No.: 8052-76-4

Cat. No.: B12351351

Get Quote

Technical Monograph: Basic Brown 4 (Bismarck Brown R)

Content Type: Technical Reference & Application Guide Audience: Pharmaceutical

Researchers, Histopathologists, and Chemical Safety Officers

Executive Summary & Nomenclature
Basic Brown 4 (commonly known as Bismarck Brown R or Vesuvine R) is a cationic disazo

dye extensively utilized in histological diagnostics and industrial dyeing. Unlike its analogue

Basic Brown 1 (Bismarck Brown Y), which is derived from m-phenylenediamine, Basic Brown
4 is derived from toluene-2,4-diamine, resulting in a deeper, redder hue.[1]

In drug development and biomedical research, its primary utility lies in histopathology—

specifically for the contrast staining of acid mucins, cartilage, and mast cell granules—serving

as a critical biomarker for tissue morphology and toxicity screening.

Table 1: Chemical Identity & Physicochemical Properties
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Property Specification

Common Name Basic Brown 4 (Bismarck Brown R)

CAS Number 5421-66-9 (Dihydrochloride salt)

Colour Index (C.I.) 21010

Molecular Formula C₂₁H₂₆Cl₂N₈ (Dihydrochloride salt)

Molecular Weight ~461.39 g/mol (Salt); ~388.47 g/mol (Base)

IUPAC Name
4,4'-[(4-methyl-1,3-phenylene)bis(azo)]bis[6-

methyl-1,3-benzenediamine] dihydrochloride

Solubility
Soluble in water (Reddish-brown solution);

Soluble in ethanol.[1][2][3][4][5]

Class Disazo (Cationic/Basic)

Synthesis & Structural Chemistry
The synthesis of Basic Brown 4 relies on the "cannibalistic" diazotization of toluene-2,4-

diamine.[1] The reaction is stoichiometric: one mole of the diamine is tetrazotized (forming the

central electrophile) and subsequently couples with two additional moles of the diamine (acting

as nucleophiles).

Figure 1: Synthesis Pathway of Basic Brown 4
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Caption: Stoichiometric synthesis of Basic Brown 4 via tetrazotization of toluene-2,4-diamine

and subsequent self-coupling.
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Histological Application: Mucin & Cartilage
Staining[6][7]
In preclinical drug safety studies, detecting changes in mucin production (e.g., in respiratory or

gastrointestinal toxicity models) is vital. Basic Brown 4 serves as a high-contrast stain for acid

mucins and cartilage matrix.[1]

Differentiation Note: While Bismarck Brown Y (Basic Brown 1) is more common in routine

Papanicolaou stains, Bismarck Brown R (Basic Brown 4) is preferred when a deeper, more

intense reddish-brown contrast is required against blue/green counterstains (e.g., Methyl

Green).[1]

Experimental Protocol: Modified Bismarck Brown R
Stain
Objective: Visualization of acid mucins (Goblet cells) and cartilage in paraffin-embedded tissue.

[1]

Reagents:

Staining Solution: Dissolve 1.0 g Basic Brown 4 (CAS 5421-66-9) in 100 mL Distilled Water

containing 1 mL conc.[1] HCl. Warm to 40°C to dissolve, cool, and filter.

Differentiator: 70% Ethanol.

Counterstain (Optional): 0.1% Methyl Green or Hematoxylin.

Workflow:

Deparaffinize: Xylene (2 x 5 min)

100% EtOH (2 x 3 min)

95% EtOH (3 min)

dH₂O.

Stain: Immerse slides in Basic Brown 4 Solution for 30–45 minutes.
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Technical Insight: The acidic pH (via HCl) suppresses background protein binding,

enhancing specificity for anionic mucins.

Differentiate: Dip briefly in 70% Ethanol (3–5 dips).

Quality Control: Check under microscope.[6] Mucins should be deep brown; background

pale.

Counterstain: (Optional) Stain nuclei with Methyl Green (5 min).

Dehydrate & Mount: 95% EtOH

100% EtOH

Xylene

Resinous Mount.

Results Interpretation:

Acid Mucins / Cartilage: Deep Reddish-Brown.[1]

Nuclei: Green (if counterstained) or faint brown.

Cytoplasm: Pale yellow/brown.

Mechanism of Action
The staining mechanism is strictly electrostatic (ionic). Basic Brown 4 is a cationic dye with

multiple amino (

) and azo (

) groups that become protonated or carry positive charge delocalization.[1] It binds to
polyanionic tissue components such as sulfated glycosaminoglycans (GAGs) in cartilage and
carboxylated mucins.

Figure 2: Cationic Binding Mechanism

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.histology.leeds.ac.uk/what-is-histology/histological_stains.php
https://pubchem.ncbi.nlm.nih.gov/compound/Bismark-Brown-R
https://www.benchchem.com/product/b12351351/docs?utm_src=pdf-body#basic-brown-4-cas-number-and-molecular-formula
https://pubchem.ncbi.nlm.nih.gov/compound/Bismark-Brown-R
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12351351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basic Brown 4 Cation
(R-NH3+)

Auxochrome:
Amino Groups (+)

Tissue Substrate
(Acid Mucins / GAGs)

Anionic Sites:
Carboxyl (-COO-)
Sulfate (-SO4--)

Dye-Tissue Complex
(Insoluble Salt)

Precipitation/Staining

Electrostatic Attraction
(Ionic Bonding)

Precipitation/Staining

Click to download full resolution via product page

Caption: Electrostatic interaction between the cationic auxochromes of Basic Brown 4 and

anionic tissue substrates.[1]

Safety & Handling (E-E-A-T Compliance)
While Basic Brown 4 is not classified as a high-potency carcinogen like benzidine-based dyes,

it is an azo dye and should be handled with "Universal Precautions" in a drug development

setting.[1]

Hazards: Skin and eye irritant.[4][7] Potential mutagenicity (Ames test positive variants exist

due to diamine metabolites).

Storage: Store dry at room temperature. Hygroscopic—keep tightly sealed to prevent

hydrolysis or aggregation.
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Disposal: Incineration is preferred. Do not pour down drains due to aquatic toxicity potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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